Cas no 35848-90-9 (Butanoic acid, 4,4-dimethoxy-)

Butanoic acid, 4,4-dimethoxy-, is a versatile chemical compound characterized by its dimethoxy-substituted butanoic acid structure. This functionalized carboxylic acid is particularly valuable in organic synthesis, where it serves as a key intermediate for the preparation of more complex molecules. The presence of dimethoxy groups enhances its reactivity in nucleophilic and electrophilic reactions, making it useful in pharmaceutical and agrochemical applications. Its stability under standard conditions ensures ease of handling and storage. Additionally, the compound's well-defined structure allows for precise modifications, enabling tailored synthesis pathways. Its utility in fine chemical production underscores its importance in research and industrial processes.

Butanoic acid, 4,4-dimethoxy- structure

Product Name:Butanoic acid, 4,4-dimethoxy-

CAS No:35848-90-9

MF:C₆H₁₂O₄

MW:148.157082557678

CID:1473657

PubChem ID:11286556

Update Time:2025-06-12

Butanoic acid, 4,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4,4-dimethoxy-
- 4,4-dimethoxybutanoic acid
- AKOS006294752
- 4-dimethoxybutyric acid
- 35848-90-9
- F98279
- DB-137753
- MDL： MFCD06208352
- Inchi： 1S/C6H12O4/c1-9-6(10-2)4-3-5(7)8/h6H,3-4H2,1-2H3,(H,7,8)
- InChI Key： ZYQXJBONHXBUKI-UHFFFAOYSA-N
- SMILES： O(C)C(CCC(=O)O)OC

Computed Properties

Exact Mass: 148.07356
Monoisotopic Mass: 148.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 97.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 55.8Å²

Experimental Properties

PSA: 55.76

Butanoic acid, 4,4-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00C7IS-100mg	4,4-dimethoxybutanoic acid	35848-90-9	97%	100mg	$18.00	2025-02-17
Aaron	AR00C7IS-250mg	4,4-dimethoxybutanoic acid	35848-90-9	97%	250mg	$30.00	2025-02-17
Aaron	AR00C7IS-10g	4,4-dimethoxybutanoic acid	35848-90-9	97%	10g	$372.00	2025-02-17
A2B Chem LLC	AF68520-100mg	4,4-dimethoxybutanoic acid	35848-90-9	95%	100mg	$16.00	2024-04-20
A2B Chem LLC	AF68520-250mg	4,4-dimethoxybutanoic acid	35848-90-9	95%	250mg	$29.00	2024-04-20
A2B Chem LLC	AF68520-500mg	4,4-dimethoxybutanoic acid	35848-90-9	95%	500mg	$47.00	2024-04-20
A2B Chem LLC	AF68520-1g	4,4-dimethoxybutanoic acid	35848-90-9	95%	1g	$72.00	2024-04-20
Aaron	AR00C7IS-500mg	4,4-dimethoxybutanoic acid	35848-90-9	97%	500mg	$50.00	2025-02-17
Aaron	AR00C7IS-1g	4,4-dimethoxybutanoic acid	35848-90-9	97%	1g	$75.00	2025-02-17
Aaron	AR00C7IS-5g	4,4-dimethoxybutanoic acid	35848-90-9	97%	5g	$223.00	2025-02-17